(E)-N-1,3-benzothiazol-2(3H)-ylidene-N~3~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-beta-alaninamide

• Molecular Formula: C15H18N4O4S2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-3-[(1,1-dioxothiolan-3-yl)carbamoylamino]propanamide
• InChI: InChI=1S/C15H18N4O4S2/c20-13(19-15-18-11-3-1-2-4-12(11)24-15)5-7-16-14(21)17-10-6-8-25(22,23)9-10/h1-4,10H,5-9H2,(H2,16,17,21)(H,18,19,20)
• InChI Key: CRVGGNFUTZLXTL-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)NCCC(=O)NC2=NC3=CC=CC=C3S2

Description

(E)-N-1,3-benzothiazol-2(3H)-ylidene-N~3~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-beta-alaninamide is a complex organic compound with a unique structure that combines elements of benzothiazole and tetrahydrothiophene

Preparation Methods

The synthesis of (E)-N-1,3-benzothiazol-2(3H)-ylidene-N~3~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-beta-alaninamide involves multiple steps, typically starting with the preparation of the benzothiazole and tetrahydrothiophene intermediates. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the benzothiazole or tetrahydrothiophene moieties .

Scientific Research Applications

(E)-N-1,3-benzothiazol-2(3H)-ylidene-N~3~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-beta-alaninamide has a wide range of scientific research applications In chemistry, it is used as a building block for the synthesis of more complex moleculesIn industry, it may be used in the development of new materials or as a catalyst in various chemical processes .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may act by binding to certain proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

When compared to similar compounds, (E)-N-1,3-benzothiazol-2(3H)-ylidene-N~3~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-beta-alaninamide stands out due to its unique combination of benzothiazole and tetrahydrothiophene structures. Similar compounds include other benzothiazole derivatives and tetrahydrothiophene derivatives, each with their own distinct properties and applications .

Biological Activity

The compound (E)-N-1,3-benzothiazol-2(3H)-ylidene-N~3~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-beta-alaninamide is a complex organic molecule that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a benzothiazole moiety, which is recognized for its significant role in medicinal chemistry. It also contains a ylidene group linked to a beta-alaninamide, indicating potential interactions with various biological targets due to its diverse functional groups.

Biological Activities

Research indicates that compounds containing benzothiazole derivatives often exhibit a wide range of biological activities. The following table summarizes some of the known activities associated with similar compounds:

Compound Class	Biological Activity	Examples
Benzothiazole Derivatives	Antimicrobial, anticancer	Various derivatives have shown efficacy against different cancer cell lines.
Thiosemicarbazones	Antiviral, anticancer	Known for selective cytotoxicity against tumorigenic cell lines.
Sulfonamides	Antibacterial	Commonly used in treating bacterial infections.

The unique structure of (E)-N-1,3-benzothiazol-2(3H)-ylidene-N~3~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-beta-alaninamide suggests multiple potential mechanisms of action:

• Enzyme Inhibition : The compound may interact with specific enzymes, inhibiting their activity and thus affecting cellular processes.
• Receptor Binding : Its polar and non-polar regions may facilitate binding to various receptors, influencing signal transduction pathways.
• Antioxidant Activity : The presence of sulfur and nitrogen in its structure may contribute to antioxidant properties.

Cytotoxicity Studies

A study evaluated the cytotoxic effects of (E)-N-1,3-benzothiazol-2(3H)-ylidene-N~3~-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-beta-alaninamide against several cancer cell lines. The findings indicated significant antiproliferative activity against:

• Human Colon Cancer Cells (HCT116)
• Breast Cancer Cells (MCF-7)
• Liver Cancer Cells (SK-Hep-1)

The compound demonstrated an IC50 value comparable to standard chemotherapeutic agents, suggesting its potential as an anticancer drug.

Antimicrobial Activity

In another study focusing on antimicrobial properties, the compound exhibited activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) were determined for various bacterial strains, revealing promising results that warrant further exploration.